Cas no 1807277-38-8 (Ethyl 2-chloro-4-cyanopyridine-5-acetate)
Ethyl 2-chloro-4-cyanopyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-4-cyanopyridine-5-acetate
-
- Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)4-8-6-13-9(11)3-7(8)5-12/h3,6H,2,4H2,1H3
- InChI Key: ZNSRRVJYUNPZFD-UHFFFAOYSA-N
- SMILES: ClC1=CC(C#N)=C(C=N1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 274
- XLogP3: 1.7
- Topological Polar Surface Area: 63
Ethyl 2-chloro-4-cyanopyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011028-250mg |
Ethyl 2-chloro-4-cyanopyridine-5-acetate |
1807277-38-8 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029011028-1g |
Ethyl 2-chloro-4-cyanopyridine-5-acetate |
1807277-38-8 | 95% | 1g |
$3,126.60 | 2022-03-31 |
Ethyl 2-chloro-4-cyanopyridine-5-acetate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on Ethyl 2-chloro-4-cyanopyridine-5-acetate
Ethyl 2-chloro-4-cyanopyridine-5-acetate (CAS No. 1807277-38-8): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-chloro-4-cyanopyridine-5-acetate, identified by its CAS number 1807277-38-8, is a versatile and highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with functional groups such as a chloro substituent, a cyano group, and an acetate moiety, has garnered significant attention in recent years due to its utility in the synthesis of various biologically active molecules.
The structural attributes of Ethyl 2-chloro-4-cyanopyridine-5-acetate make it an ideal candidate for further chemical modifications. The presence of the chloro group allows for nucleophilic substitution reactions, while the cyano group can be converted into other functional groups such as carboxylic acids or amines through various chemical transformations. Additionally, the acetate ester group can be hydrolyzed to yield a corresponding carboxylic acid, providing further flexibility in synthetic pathways.
In the context of modern drug discovery, Ethyl 2-chloro-4-cyanopyridine-5-acetate has been employed in the development of novel therapeutic agents. One notable area of research involves its use in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes. By leveraging the reactivity of Ethyl 2-chloro-4-cyanopyridine-5-acetate, chemists have been able to design and synthesize compounds that exhibit potent inhibitory activity against specific kinases.
Recent studies have highlighted the compound's role in the development of antiviral agents. The pyridine core and its associated functional groups provide a framework that can mimic natural substrates or inhibitors targeting viral enzymes. For instance, derivatives of Ethyl 2-chloro-4-cyanopyridine-5-acetate have been investigated for their potential to inhibit proteases essential for viral replication. This research underscores the compound's significance in addressing emerging infectious diseases.
The pharmaceutical industry has also explored the use of Ethyl 2-chloro-4-cyanopyridine-5-acetate in the synthesis of central nervous system (CNS) drugs. The ability to modify its structure allows for the creation of molecules that can cross the blood-brain barrier and target neurological disorders. Researchers have utilized its scaffold to develop potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's versatility in serving as a building block for these complex molecules makes it indispensable in medicinal chemistry.
From a synthetic chemistry perspective, Ethyl 2-chloro-4-cyanopyridine-5-acetate offers numerous advantages. Its reactivity enables multi-step synthetic routes that can be tailored to produce a wide range of derivatives with tailored biological activities. This adaptability is crucial for drug development, where optimizing a molecule's properties often requires iterative modifications.
The industrial production of Ethyl 2-chloro-4-cyanopyridine-5-acetate is also noteworthy. Advances in synthetic methodologies have enabled more efficient and scalable processes for its manufacture. These improvements have not only reduced costs but also enhanced the sustainability of producing this valuable intermediate. As demand for high-quality pharmaceutical intermediates grows, such innovations are essential for meeting global healthcare needs.
In conclusion, Ethyl 2-chloro-4-cyanopyridine-5-acetate (CAS No. 1807277-38-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1807277-38-8 (Ethyl 2-chloro-4-cyanopyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)